Cas no 25517-55-9 (1-Oxa-3-azaspiro[4.6]undec-2-en-2-amine)

• Product Name: 1-Oxa-3-azaspiro[4.6]undec-2-en-2-amine
• CAS No: 25517-55-9
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 266764
• PubChem ID: 213109
• Update Time: 2025-04-19

1-Oxa-3-azaspiro[4.6]undec-2-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-3-azaspiro[4.6]undec-2-en-2-amine
• 25517-55-9
• 1-Oxa-3-azaspiro(4.6)undec-2-ene, 2-amino-
• 2-Amino-1-oxa-3-azaspiro(4.6)undec-2-ene
• BRN 0972412
• DTXSID60180216
• AKOS014777519

• Inchi： 1S/C9H16N2O/c10-8-11-7-9(12-8)5-3-1-2-4-6-9/h1-7H2,(H2,10,11)
• InChI Key： ZLHFLARHLWMZRE-UHFFFAOYSA-N
• SMILES： O1C(N)=NCC21CCCCCC2

Computed Properties

• Exact Mass: 168.12638
• Monoisotopic Mass: 168.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 280.6°Cat760mmHg
• Flash Point: 123.5°C
• Refractive Index: 1.601
• PSA: 47.61